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Sardomozide dihydrochloride SAMDC inhibition
efficiency optimization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sardomozide dihydrochloride

CAS No.: 138794-73-7

Cat. No.: S548218

Sardomozide Dihydrochloride: Core Data

The table below summarizes the fundamental quantitative data available for Sardomozide dihydrochloride.

Property Value / Description

Target S-Adenosylmethionine Decarboxylase (SAMDC) [1] [2] [3]

ICso (Enzyme 5nM [1] [2] [3]

Inhibition)

Other Reported Potent inhibitor of polyamine oxidase; exhibits broad-spectrum antiproliferative
Activity and antitumor activity [3]

Purity 99.73% - 99.76% (from commercial sources) [1] [3]

Molecular Weight 303.19 g/mol [1] [2]

CAS No. 138794-73-7 [1] [3]

| Solubility | « DMSO: 60 mg/mL (197.89 mM) [3] - Water: 3.85 - 8 mg/mL [1] [3] |
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Experimental Protocols from Literature

While a full set of detailed methodologies is not available, one research paper describes the use of

Sardomozide in an in vitro fermentation model.

¢ Application Context: The study investigated how mucin promotes gut barrier function by enhancing
the production of spermine, a polyamine. Sardomozide dihydrochloride was used to inhibit SAMDC
and thereby block the polyamine biosynthesis pathway [4].

¢ Protocol Summary:

[e]

Inoculum: The fermentation trial used fecal microbiota from pigs, prepared in sterile glycerol-
phosphate buffer and stored at -80°C [4].

Fermentation Medium: The medium contained bacterial peptone dissolved in PBS buffer with
a reductive solution (cysteine and sodium sulfide) [4].

Inhibition: The medium was supplemented with Sardomozide dihydrochloride (sourced from
MedChemExpress) to inhibit SAMDC activity [4].

Process: The fermentation was carried out anaerobically in a thermostatic shaker at 39°C for
24 hours [4].

Outcome Measurement: The study successfully used sardomozide to demonstrate a reduction
in spermine accumulation, confirming its inhibitory role in the pathway [4].

Polyamine Biosynthesis Pathway & Inhibition

The following diagram illustrates the polyamine biosynthesis pathway and the specific step where

Sardomozide dihydrochloride exerts its inhibitory effect.
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Potential Troubleshooting & FAQs
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Based on the general information available, here are some anticipated FAQs that could form the basis of a

technical support guide.

e Q1: What is the recommended solvent for preparing a stock solution of Sardomozide
dihydrochloride?

o A: DMSO is a suitable solvent for preparing concentrated stock solutions (e.g., 10-60 mg/mL).
For aqueous solutions, it is soluble in water, though solubility may require warming and
ultrasonication [1] [3]. Always use fresh DMSO as it is hygroscopic and moisture absorption can
affect solubility [1].

e Q2: What is a typical working concentration for cellular assays?

o A: While the ICso for the isolated SAMDC enzyme is 5 nM, effective cellular concentrations can
be higher. One published in vitro model used a concentration of 1 pM to effectively inhibit
SAMDC activity in a complex microbial fermentation system [4]. You will need to perform dose-

response experiments to determine the optimal concentration for your specific cell type and
assay.

¢ Q3: The compound does not seem to be working in my experiment. What could be wrong?

o A: Consider the following:
= Cellular Permeability: Ensure the compound can efficiently enter your cell type.

= Stability: Check the stability of the compound in your culture medium over the duration of
your experiment.

= Downstream Effects: Confirm inhibition by measuring downstream polyamine levels
(e.g., spermidine, spermine) rather than just an upstream or cellular phenotypic readout

[4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Sardomozide dihydrochloride SAMDC inhibition efficiency
optimization]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b548218#sardomozide-dihydrochloride-samdc-inhibition-

efficiency-optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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